Cas no 203451-41-6 (7-hexyl-3-methyl-8-nitro-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-hexyl-3-methyl-8-nitro-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 203451-41-6
• MF: C₁₂H₁₇N₅O₄
• MW: 295.294481992722
• CID: 5856275
• PubChem ID: 3102132
• Update Time: 2025-06-07

7-hexyl-3-methyl-8-nitro-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-hexyl-3-methyl-8-nitro-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 7-hexyl-3,7-dihydro-3-methyl-8-nitro-
• 7-hexyl-3-methyl-8-nitro-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• AKOS000576305
• 7-hexyl-3-methyl-8-nitropurine-2,6-dione
• 203451-41-6
• 7-hexyl-3-methyl-8-nitro-1H-purine-2,6(3H,7H)-dione
• 3-methyl-7-(n-hexyl)-8-nitroxanthine
• F0017-1738

• Inchi： 1S/C12H17N5O4/c1-3-4-5-6-7-16-8-9(13-11(16)17(20)21)15(2)12(19)14-10(8)18/h3-7H2,1-2H3,(H,14,18,19)
• InChI Key： ZAAKRTWPXTWQGG-UHFFFAOYSA-N
• SMILES： N1(CCCCCC)C2=C(N(C)C(=O)NC2=O)N=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 295.12805404g/mol
• Monoisotopic Mass: 295.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 8.87±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 7-hexyl-3-methyl-8-nitro-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 7-hexyl-3-methyl-8-nitro-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 203451-41-6)

7-hexyl-3-methyl-8-nitro-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 203451-41-6, belongs to the purine derivative family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including nitro and methyl substituents, as well as the tetrahydro structure, contributes to its unique chemical properties and reactivity.

The molecular formula of 7-hexyl-3-methyl-8-nitro-2,3,6,7-tetrahydro-1H-purine-2,6-dione can be represented as C₁₁H₁₅N₃O₄. This composition underscores its complexity and the potential for various chemical interactions. The nitro group (–NO₂) is particularly notable for its reactivity and role in redox processes, while the methyl groups (–CH₃) influence the compound's solubility and metabolic pathways. The tetrahydro structure suggests a saturated ring system, which may affect its bioavailability and interaction with biological targets.

In recent years, there has been growing interest in purine derivatives due to their resemblance to natural purines found in nucleic acids. This structural similarity allows these compounds to interact with enzymes and receptors involved in critical biological processes. Specifically, 7-hexyl-3-methyl-8-nitro-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been studied for its potential role in modulating enzyme activity and inhibiting pathways associated with inflammation and cell proliferation.

One of the most compelling aspects of this compound is its potential application in oncology research. Purine-based inhibitors have shown promise in targeting various types of cancer by interfering with key metabolic pathways or by directly inhibiting tumor-specific enzymes. The nitro group in 7-hexyl-3-methyl-8-nitro-2,3,6,7-tetrahydro-1H-purine-2,6-dione may enhance its ability to undergo redox reactions, which could be exploited to develop prodrugs or activate specific cellular responses in tumor environments.

Recent studies have begun to explore the pharmacokinetic properties of this compound. The hexyl side chain contributes to its lipophilicity, which may influence how it is absorbed and distributed within the body. Additionally, the presence of multiple nitrogen atoms suggests potential interactions with nucleic acid bases or enzymes containing nitrogen-rich moieties. These interactions could be leveraged to develop targeted therapies that selectively inhibit or activate specific biological processes.

The synthesis of 7-hexyl-3-methyl-8-nitro-2,3,6,7-tetrahydro-1H-purine-2,6-dione presents both challenges and opportunities for medicinal chemists. The nitro group requires careful handling due to its potential for decomposition under certain conditions. However，its reactivity also opens avenues for further functionalization through reduction or diazotization reactions. These synthetic pathways could lead to derivatives with enhanced potency or selectivity for specific biological targets.

In vitro studies have begun to reveal the preliminary pharmacological effects of this compound. Initial data suggest that it may exhibit inhibitory activity against certain enzymes involved in cancer metabolism. For instance，it has shown promise in reducing the activity of enzymes such as hypoxia-inducible factor (HIF) pathway components，which are often overexpressed in tumors. This inhibition could lead to reduced tumor growth and improved therapeutic outcomes.

The potential therapeutic applications extend beyond oncology. Given its structural similarity to natural purines，this compound may also have applications in treating inflammatory diseases or infectious disorders where purine metabolism plays a critical role. Additionally，its ability to interact with nucleic acid-related enzymes suggests that it could be useful in developing antiviral or antibacterial agents.

As research continues，the development of more sophisticated analytical techniques will be crucial for understanding the full spectrum of 7-hexyl-3-methyl-8-nitro-2，3，6，7-tetrahydro-lH-purine-l，6-dione's interactions with biological systems。High-resolution mass spectrometry、nuclear magnetic resonance (NMR) spectroscopy，and X-ray crystallography will provide detailed insights into its structure-function relationships。These advancements will not only enhance our understanding of this compound but also guide the design of next-generation derivatives with improved pharmacological profiles。

The regulatory landscape for novel pharmaceutical compounds like 7-hexyl-l3-methyl-S-nitro-Z，3，6，7-tetrahydro-lH-purine-Z，6-dione is another critical consideration。Ensuring compliance with Good Manufacturing Practices (GMP) and navigating clinical trial requirements are essential steps toward bringing this compound from bench research to market。Collaborations between academic institutions、pharmaceutical companies、and regulatory agencies will be vital in overcoming these challenges。

In conclusion,Z-sevencarboxylic acid derivative CAS No 203451 - 41 - 61is a promising candidate for further exploration in pharmaceutical research。Its unique structural features、potential biological activities、and synthetic versatility make it an attractive molecule for developing new therapeutic agents。As our understanding of molecular mechanisms continues to evolve so too will our ability to harness compounds like this one for treating a wide range of diseases。The future holds exciting possibilities as researchers delve deeper into uncovering the full potential of this remarkable purine derivative。